Oxygen

• IUPAC Name: molecular oxygen
• InChI: InChI=1S/O2/c1-2
• InChI Key: MYMOFIZGZYHOMD-UHFFFAOYSA-N
• Canonical SMILES: O=O
• Molecular Formula: O2
• DSSTOX Substance ID: DTXSID2037681
• Molecular Weight: 31.999 g/mol
• Physical Description: Oxygen is a colorless, odorless and tasteless gas. It will support life. It is noncombustible, but will actively support the burning of combustible materials. Some materials that will not burn in air will burn in oxygen. Materials that burn in air will burn more vigorously in oxygen. As a non-liquid gas it is shipped at pressures of 2000 psig or above. Pure oxygen is nonflammable. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Oxygen is used in the production of synthesis gas from coal, for resuscitation and as an inhalant., Dry Powder, Water or Solvent Wet Solid; Gas or Vapor; Liquid; Other Solid, Colourless, odourless, non-flammable gas, Light blue, odorless gas; [CHRIS] Transported as a compressed gas (cryogenic liquid); [CHEMINFO], Liquid, ODOURLESS COMPRESSED GAS., Colorless, odorless and tasteless gas.
• Boiling Point: -297.3 °F at 760 mmHg (USCG, 1999), -182.96 °C, -183 °C, -297.3 °F
• Solubility: 39mg/L, 1 vol gas dissolves in 32 vol water at 20 °C, in 7 vol alcohol at 20 °C; sol in other organic liquids and usually to a greater extent than in water, 4.89 CU M SOL IN 100 CC WATER @ 0 °C; 2.46 CU M SOL IN 100 CC WATER @ 50 °C; 2.30 CU M SOL IN 100 CC WATER @ 100 °C; 2.78 G SOL IN 100 CC ALC @ 25 °C, 37.5 mg/mL at 21 °C, Solubility in water, ml/100ml at 20 °C: 3.1
• Density: 1.14 at -297.4 °F (USCG, 1999) - Denser than water; will sink, Gas: 1.429 g/L at 0 °C; liq: 1.14 g/ml at -183 °C, 1.14 at -297.4 °F
• Vapor Density: 1.43 (AIR= 1), Relative vapor density (air = 1): 1.1
• Vapor Pressure: 1 kPa at -211.9 °C; 10 kPa at -200.5 °C; 100 kPa at -183.1 °C
• Mechanism of Action: Oxygen therapy increases the arterial pressure of oxygen and is effective in improving gas exchange and oxygen delivery to tissues, provided that there are functional alveolar units. Oxygen plays a critical role as an electron acceptor during oxidative phosphorylation in the electron transport chain through activation of cytochrome c oxidase (terminal enzyme of the electron transport chain). This process achieves successful aerobic respiration in organisms to generate ATP molecules as an energy source in many tissues. Oxygen supplementation acts to restore normal cellular activity at the mitochondrial level and reduce metabolic acidosis. There is also evidence that oxygen may interact with O2-sensitive voltage-gated potassium channels in glomus cells and cause hyperpolarization of mitochondrial membrane., The exact mechanism whereby hypoxic pulmonary vasoconstriction is elicited is still unsettled. A possible role for toxic oxygen metabolites was evaluated, employing a set-up of blood-perfused isolated rat lungs. Hypoxic pulmonary vasoconstriction reflected as pulmonary arterial pressor responses, was evoked by alternately challenging the airways with a hypoxic- and a normoxic gas mixture, resulting in gradually increasing responses until a maximum was obtained. In a sequence of responses (mean +/- s.e. mean) increasing from 2.5 +/ - 0.2 kPa to 3.2 +/ - 0.1 kPa, administration to the perfusate of the inhibitor of xanthine oxidase, allopurinol reduced the subsequent response to 2.5 +/- 0.2 kPa (P < 0.001). By contrast, allopurinol did not affect vasoconstriction induced by serotonin or bradykinin. In control experiments responses continued to increase after administration of hypoxanthine (substrate of xanthine oxidase). Neither pretreatment with daily injections of the antioxidant vitamin E for 3 days in advance, nor addition to the perfusate of the scavenger enzymes superoxide dismutase and catalase, or dimethylsulfoxide had any impact on hypoxic pulmonary vasoconstriction; the subsequent responses rose at the same rate and in the same way as before. Thus, the present study has shown that allopurinol inhibition of xanthine oxidase depresses hypoxic pulmonary vasoconstriction. This could be due either to reduced production of toxic oxygen metabolites or to accumulation of purine metabolites. The absence of inhibitory effects of quenchers of toxic oxygen metabolites refutes a role for these metabolites in the elicitation of hypoxic pulmonary vasoconstriction. More likely, allopurinol inhibits hypoxic pulmonary vasoconstriction by interfering with the purine metabolism., Exposure to hyperoxia results in endothelial necrosis followed by type II cell proliferation. This suggests that type II cells are resistant to hyperoxia. Oxygen-induced lung injury may result from an overproduction of oxygen metabolites normally scavenged by antioxidants such as superoxide dismutase, glutathione peroxidase, catalase and reduced glutathione. Therefore, resistance of type II cells to hyperoxia may be linked to high antioxidant activities. To test this hypothesis /the authors/ compared in vitro the effects of a 24 hr exposure period to 95% O2 on cultured type II cells, lung fibroblasts and alveolar macrophages isolated from rats. We show that type II cells, when compared with other cell types, are highly sensitive to hyperoxia as shown by increased lactate dehydrogenase release, decreased deoxyribose nucleic acid and protein content of Petri dishes and decreased thymidine incorporation into DNA. Synthesis of dipalmitoylphosphatidylcholine was also significantly reduced. Antioxidant enzyme activities as well as glutathione content were not higher in type II cells than in other cell types. However, hyperoxia results in a decreased superoxide dismutase activity and glutathione content in type II cells which was not observed in fibroblasts. /It was concluded/ that adaptative changes in superoxide dismutase and glutathione metabolism could be important defense mechanisms in cells exposed to hyperoxia., Oxygen, essential for mammalian life, is paradoxically harmful. If O2 is given at high enough concentrations for long enough times, the body's protective mechanisms are overwhelmed, leading to cellular injury and, with continued exposure, even death. In the course of O2 metabolism, several toxic substances are generated, including superoxide anion (O2-), hydrogen peroxide (H2O2), hydroxyl radical (OH-), lipid peroxides, and others. Without the availability of several enzymes that destroy these toxic intermediary compounds, cell death quickly occurs. The protective enzymes include superoxide dismutases (SODs), catalase (CAT), and glutathione peroxidase (GP). Glutathione reductase (GR) participates by re-forming glutathione, which is preferentially oxidized, thereby sparing sulfhydryl-bearing proteins and cell wall constituents. Other contributors to the control of oxidant toxicity include vitamin C (ascorbic acid), vitamin E (alpha-tocopherol), vitamin A, and selenium, a cofactor for GP. Normally, a balance exists between the production of toxic oxidants and their destruction by antioxidant mechanisms. Some individuals may lack the ability to produce sufficient antioxidants and suffer a slow progressive tissue deterioration as a result., Protein accumulation in the BAL fluid results from damage to the pavement-like cells that line the alveolar sacs, known as type I cells, which cover 95% of the alveolar surface. Type I cells are generally incapable of dividing, but when damaged, can be replaced by the type II alveolar cells interspersed among them. Type II cells are less susceptible to toxic injury, can proliferate rapidly, and can be transformed into type I cells. Toxic injuries that affect only type I cells can be repaired by this proliferative process. To the extent that type II cells are also injured, the effects are more severe and may lead to permanent changes. Other types of cells in the lung are also affected, especially the capillary endothelial cells, leading to leakage of blood plasma into the interstitial tissue between the alveoli, and ultimately into the alveoli. Blood cells in the capillaries may also form a clot or may leak into alveolar spaces (hemorrhage). Other cells in the interstitium, such as fibroblasts, are damaged. An inflammatory response, with infiltration of white blood cells, proliferation of fibroblasts, and subsequent fibrosis may follow., For more Mechanism of Action (Complete) data for OXYGEN (11 total), please visit the HSDB record page.
• Impurities: /Possible impurities:/ Argon; krypton; xenon; methane; ethane; ethylene; acetylene; carbon dioxide; carbon monoxide; nitrous oxide; halogenated refrigerants; solvents /some impurities may be generated from the production process/
• Color/Form: Colorless gas, Slightly bluish liquid at -183 °C
• CAS RN: 7782-44-7, 11062-77-4
• Melting Point: -361 °F (USCG, 1999), -218.4 °C, TRIPLE POINT TEMP: 54.4 DEG K; TRIPLE POINT PRESSURE: 0.0015 ATM; HEAT OF FUSION: 3.3 CAL/G, -361 °F

Description

Synthesis Analysis

Oxygen can be synthesized through various chemical reactions, including the decomposition of water into oxygen and hydrogen by electrolysis or through chemical reactions using singlet oxygen ((1)O2) for the synthesis of natural products and drugs. The production of singlet oxygen, often through visible-light sensitized processes, is common both in synthetic applications and in nature (Ghogare & Greer, 2016).

Scientific Research Applications

1. Nanomedicine

Oxygen plays a crucial role in various physiological functions. Reactive oxygen species (ROS) are used in nanomedicine, leveraging their biochemical properties for therapeutic outcomes. Advances in nanotechnology have led to ROS-regulating nanomaterials, contributing to nanomaterial-guided in vivo ROS evolution therapies. This emerging field, termed "ROS science," studies ROS's chemical mechanisms, biological effects, and nanotherapeutic applications, optimizing ROS's therapeutic efficacies (Yang, Chen, & Shi, 2019).

2. Medical Oxygen Ecosystem

Medical-grade oxygen is vital in healthcare, used in surgery, trauma, and as the primary medication in oxygen therapy. Recent research efforts have categorized the oxygen ecosystem into five fields. This systematic review provides an in-depth analysis of these areas and discusses the current scenario of medicinal oxygen, guiding new researchers in the field (Haque & Mamun, 2022).

3. Neuroscience

Oxygen utilization is central to the human brain's metabolic rate. Oxygen-15 and Positron Emission Tomography (PET) have been used to study cerebral oxygen extraction and metabolism in health and disease. This research has led to significant discoveries and methodological approaches in basic and clinical neuroscience (Baron & Jones, 2012).

4. Hydrogen-Oxygen Steam Generators

The development and creation of automated systems for experimental studies in hydrogen-oxygen steam generators (HOSG) are important for understanding heat and mass transfer processes. Research in this area addresses technical barriers and construction features for experimental research in HOSG applications (Molotov, Schastlivtsev, Yamshchikova, & Molotova, 2021).

5. Membranes for Oxygen Separation

Research in oxygen separation has focused on mixed ionic-electronic conducting (MIEC) ceramic-based membranes. These membranes, based on compounds like perovskites and fluorites, show significant oxygen ionic and electronic conductivity at high temperatures, enabling the transport of oxygen ions from air (Sunarso et al., 2008).

6. Dermatology

Oxygen's role in skin care, specifically in rejuvenation and repair, has been studied using optical technologies. Research has evaluated the effects of topical oxygen therapies on skin oxygen saturation (StO2), providing insights into the development of skin care products (Huong & Ngu, 2020).

7. Hemoglobin-based Oxygen Carriers

The US Army Combat Casualty Care Research Program hosted a meeting on oxygen carrier science, focusing on hemoglobin-based oxygen carriers (HBOCs). This research is relevant to both military medicine and civilian trauma, addressing the need for oxygen transport augmentation in hemorrhage and other medical emergencies (Hill-Pryor, Pusateri, & Weiskopf, 2019).

8. Plasma Medicine

Low-temperature atmospheric plasma (CAP) generates reactive oxygen and nitrogen species. This has led to the establishment of plasma medicine, a field that studies the interaction of CAP with cells, triggering various signaling pathways (Keidar & Robert, 2015).

9. Catalysis

Research on oxygen species at metal oxide surfaces has been significant for selective oxidation and combustion reactions. Techniques like electron paramagnetic resonance (EPR) and photoluminescence (PL) have been used to characterize surface oxygen species and their role in catalytic reactions (Anpo et al., 2020).

Future Directions

The future directions of oxygen research are vast and promising. For instance, molecular mechanisms and oncogenic functions that modulate ROS levels are useful for the development of cancer therapeutic strategies. This research also provides insights into the future development of effective agents that regulate the redox system for cancer treatment.

Synthesis routes and methods I

Procedure details

It can be seen that bleaching from these peroxycarbonic acid bleaches is excellent, giving substantial stain removal on a variety of stains. As evidenced from Table, the SPCC system has been studied most extensively. A number of observations may be gleaned from the Table with respect to SPCC. At a theoretical percarbonic acid yield of 15 ppm active oxygen (9.4×10-4M), outstanding bleaching is obtained at 40° in 15 minutes on hydrophilic stains such as tea, red wine and blackberry. Bleaching remains outstanding at hydrogen peroxide/precursor ratios as low at 2:1. Even at 1:1, bleaching is very good compared to state-of-the-art systems such as sodium nonanoyloxybenzene sulfonate with perborate. At a theoretical percarbonic acid yield of 5 ppm active oxygen (3.1×10-4M), bleaching of hydrophilic stains is comparable to that obtained with sodium nonanoyloxybenzene sulfonate with perborate at 10 ppm active oxygen theoretical peracid. Levels of 15 ppm active oxygen give very good bleaching at 20° C. and perceivable bleaching even as low as 10° C.

Synthesis routes and methods II

Procedure details

It should be noted that in the absence of sulfamic acid, nitrylsulphuric acid reacts with hydrogen peroxide to produce water, oxygen and nitrososulphuric acid, which material consumes yet more peroxide. This reaction sequence leads to the catalytic destruction of the peroxide added as shown in the following equations:

Synthesis routes and methods III

Procedure details

It has been discovered that when a cumene oxidation product mixture containing cumene hydroperoxide (CHP) and DMPC is decomposed to produce phenol, acetone and alpha-methyl styrene by passing the cumene oxidation product mixture into a decomposing vessel containing indirect heat exchange surfaces wherein the cumene oxidation product mixture and an incoming circulating stream comprising cumene hydroperoxide, phenol, acetone and an acid catalyst are admixed, reacted and cooled by passage around the indirect heat exchange surfaces and then circulating a cooled stream comprising unreacted cumene hydroperoxide, phenol and acetone from the decomposing vessel to provide the circulating stream referred to hereinabove, an improved yield of alpha-methyl styrene is realized. A net reacted stream preferably comprising a cumene hydroperoxide concentration from about 0.5 to about 5 weight percent is removed from the circulating stream and recovered. The cumene oxidation product mixture is the result of cumene oxidation with oxygen and preferably comprises a cumene hydroperoxide concentration from about 60 to about 95 weight percent. The ratio of the flow rate of the cumene oxidation product mixture to the flow rate of the circulating stream is preferably from about 1:10 to about 1:100 in the decomposing vessel. In accordance with the present invention, a suitable and preferred acid catalyst is sulfuric acid.

Synthesis routes and methods IV

Procedure details

In FIG. 6 we show a modified Wheatstone bridge circuit to compare output of the glucose sensors 10 against the oxygen reference cell 28. The system is powered by a battery 9 that may be conveniently made by sealing a dry chemical, such as citric acid, between two printed electrodes with provisions for adding a few drops of water for activation of the battery. Other type batteries to produce about 1.5 volts for our preferred embodiment would also be useable. We prefer the 1.5 volts because in our circuit this gives the necessary 0.7 volts across the oxygen measuring cells so that plateable carbon electrodes 12 will plate from a stannous chloride electrolyte to make a visible strip as each plateable carbon electrode is plated. Looking at the first segment the resistors 40 and 41 can be chosen to cause plating of the first electrode 12 with a minimum output difference between reference cell 28 and the first glucose sensor 10. Looking further the resistor 42 may be chosen so that a different output between reference cell 28 and the second sensor 10 causes plating of the second plateable electrode 12. In the same way resistors 43 and 44 may be chosen so that we have four levels of glucose in sweat with each indicated by the location of the electrode that is plating. Obviously more glucose sensors could be added to measure glucose more exactly. Each user will need to calibrate the plating on strips 10 with glucose in the blood determined by the usual pin-prick method; this is done by marking the electrode that is plated to a silver color adjacent to an unplated carbon electrode with the amount of glucose determined by the usua pin prick method. The battery and glucose oxidase as we have described should have a minimum life of more than 18 hours so that use of one replaceable strip 7 per day should give essentially continuous monitoring. Operation of the total unit may also be described as follows: After activating battery 9 by addition of water as previously indicated, the Wheatstone Bridge modified circuitry we show operates the same as if we had separate multiple Wheatstone Bridges. Consider the first section of FIG. 6 wherein we have a typical Wheatstone Bridge formed with oxygen reference cell 28 and oxygen measuring cell of glucose sensing unit 10 in two legs of the bridge with resistors 40 and 41 in upper legs. If 28 and 10 were resistors and resistors 40 and 41 were the resistors of the same resistance as 28 and 10, no current would flow through stannous chloride electrolyte 14 to plate electrode 12. In a normal oxygen measuring cell shown in FIG. 4, oxygen diffuses through semi-permeable membrane 24 to electrolyte 23 and with impressed current from the battery, oxygen reacts to form hydrogen peroxide with a current flow as is known in the art. For ease of understanding the reference cell 28 acts as though it were a resistor of one value dependent upon amount of oxygen diffusing therein but will be essentially constant as oxygen in perspiration is known to be essentially constant. Now cell 10 also acts as though it were a resistor of differing values dependent upon the amount of oxygen left after glucose reacts with the glucose oxidase. Now resistors 40 and 41 can be chosen to have no plating of electrode 12 when no glucose is present in perspiration and the oxygen being measured in cell 10 is the same as being formed in cell 28. Now if glucose were present oxygen being measured in cell 10 would change according to glucose present and one of electrodes 12 would plate. By changing size of resistors 41, 42, 43 and 44 as the amount of glucose changes and the particular ones of electrodes 12 that plate changes accordingly. A user then calibrates the unit by marking the position of the plated electrode 12 next to the unplated electrode with amount of glucose determined by conventional methods such as the pin-prick method. A diabetic user would calibrate the unit by determining his blood glucose when he know the blood glucose is low and mark the electrode that is plated with the number determined. He then ingests a relatively large amount of glucose such as in candy and tests again and marks a second electrode that plates. His glucose variation can be read thereafter by determining location of the plated electrodes to indicate glucose present in the bloodstream. The circuitry and unit as described with changes in electrodes and enzymes should be useful to measure other components of bodily fluids as well as measuring glucose.

Citations

Enzymology of oxygen

BG Malmstrom - Annual review of biochemistry, 1982 - annualreviews.org

The enzymology of oxygen as a field of scientific inquiry is more than one hundred years old. In the period 1858-1886 Traube in Germany carried out investigations, partly summarized …

Number of citations: 432 www.annualreviews.org

Reactive oxygen species

H Bayr - Critical care medicine, 2005 - journals.lww.com

… of ground state oxygen with cellular constituents is “spin forbidden” even though oxygen is considered a powerful oxidizing agent. To overcome spin restriction, oxygen prefers to accept …

Number of citations: 539 journals.lww.com

Life with oxygen

GL Semenza - Science, 2007 - science.org

The survival of all metazoan organisms is dependent on the regulation of O 2 delivery and utilization to maintain a balance between the generation of energy and production of …

Number of citations: 840 www.science.org

Oxygen, reactive oxygen species and tissue damage

CM Bergamini, S Gambetti, A Dondi… - Current …, 2004 - ingentaconnect.com

… of oxygen contains two uncoupled electrons and can therefore undergo reduction, yielding several different oxygen metabolites, which are collectively called Reactive Oxygen Species …

Number of citations: 829 www.ingentaconnect.com

Oxygen chemistry

DT Sawyer - 1991 - books.google.com

This book places oxygen on the center stage of chemistry in a manner that parallels the focus on carbon by 19th century chemists. One measure of the significance of oxygen chemistry …

Number of citations: 652 books.google.com

Preface on making oxygen

R Eisenberg, HB Gray - Inorganic Chemistry, 2008 - ACS Publications

… However, first we must learn how to make oxygen! Molecular oxygen played a leading role in the … Some say that the Lewis structure of oxygen (which students write every day) is wrong …

Number of citations: 348 pubs.acs.org

Overview of reactive oxygen species

K Krumova, G Cosa - 2016 - pubs.rsc.org

The increasing concentration of molecular oxygen (O2) in the atmosphere roughly 2.5 billion … molecular oxygen is a central molecule in cellular respiration. Certain derivatives of oxygen …

Number of citations: 360 pubs.rsc.org

Oxygen activation and oxygen toxicity

EF Elstner - Annual review of plant physiology, 1982 - annualreviews.org

… case of oxygen incorporation into organic molecules occurs because molecular oxygen in its … , the triplet state of oxygen has to be changed in order to circumvent this spin restricн tion. …

Number of citations: 180 www.annualreviews.org

On the praseodymium+ oxygen system

BG Hyde, DJM Bevan, L Eyring - … Transactions of the …, 1966 - royalsocietypublishing.org

An isobaric survey of the system praseodymium oxide + oxygen has been made at oxygen pressures between 0 and 1 atm and in the temperature range 200 to 1150 C. The derived …

Number of citations: 226 royalsocietypublishing.org

Fundamental aspects of reactive oxygen species, or what's the matter with oxygen?

I Fridovich - Annals of the New York Academy of Sciences, 1999 - Wiley Online Library

A byproduct of normal aerobic metabolism is the generation of dangerously reactive intermediates of the reduction of O 2 . These include O 2 − , H 2 O 2 , and HO · and arise because of …

Number of citations: 801 nyaspubs.onlinelibrary.wiley.com